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Introduction:

Phosphoserine aminotransferase (PSAT) is a critical pyridoxal 5'-phosphate (PLP)-dependent
enzyme that plays a pivotal role in the phosphorylated pathway of L-serine biosynthesis.[1][2]
This pathway is the primary route for de novo serine synthesis in a wide range of organisms,
including humans, plants, and bacteria.[3][4][5] PSAT catalyzes the reversible transamination of
3-phosphohydroxypyruvate (3-PHP) and L-glutamate to yield O-phospho-L-serine (OPS) and
a-ketoglutarate (a-KG).[2][6][7] Given its central role in cellular metabolism, providing
precursors for the synthesis of proteins, nucleotides, and lipids, PSAT is an important target for
biochemical and kinetic studies. Understanding the kinetic properties of PSAT is essential for
elucidating its regulatory mechanisms and for the development of potential therapeutic agents
targeting this pathway. This application note provides a detailed protocol for the expression,
purification, and kinetic characterization of recombinant phosphoserine aminotransferase.

Signaling Pathway: The Phosphorylated Pathway of
Serine Biosynthesis

The synthesis of L-serine from the glycolytic intermediate 3-phosphoglycerate (3-PGA) occurs
via a three-step enzymatic pathway.[3][4][8][9] The first step is the NAD+-dependent oxidation
of 3-PGA to 3-phosphohydroxypyruvate (3-PHP) by 3-phosphoglycerate dehydrogenase
(PGDH). PSAT then catalyzes the second step, the transfer of an amino group from L-
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glutamate to 3-PHP, forming O-phospho-L-serine (OPS).[3][4] In the final, irreversible step,
phosphoserine phosphatase (PSP) hydrolyzes OPS to produce L-serine and inorganic
phosphate.[3][4][8]
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Recombinant Protein Expression

Cloning of PSAT gene
into expression vector (e.g., pET28a)

Y

Transformation into
E. coli expression host (e.g., BL21(DE3))

Y

Cell culture and induction
of protein expression (e.g., with IPTG)

Y

Cell harvesting by centrifugation

Protein Purification

Cell lysis and clarification
of lysate by centrifugation

Y

Immobilized Metal Affinity
Chromatography (IMAC)

Y

Dialysis and His-tag cleavage
(optional)

Y

Size-Exclusion Chromatography (SEC)

Y

Purity assessment (SDS-PAGE)

Kinetic Analysis

Enzyme activity assay
(spectrophotometric)

Determination of kinetic parameters
(Km, kcat)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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